Cas no 1361747-67-2 (5-Amino-2-(3,4-dichlorophenyl)pyridine-3-methanol)

• Product Name: 5-Amino-2-(3,4-dichlorophenyl)pyridine-3-methanol
• CAS No: 1361747-67-2
• MF: C₁₂H₁₀Cl₂N₂O
• MW: 269.12660074234
• CID: 4928742
• Update Time: 2025-05-22

5-Amino-2-(3,4-dichlorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(3,4-dichlorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H10Cl2N2O/c13-10-2-1-7(4-11(10)14)12-8(6-17)3-9(15)5-16-12/h1-5,17H,6,15H2
• InChI Key： GIYWWAJYOPJMOU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(CO)=CC(=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 2.2
• Topological Polar Surface Area: 59.1

Additional information on 5-Amino-2-(3,4-dichlorophenyl)pyridine-3-methanol

Research Brief on 5-Amino-2-(3,4-dichlorophenyl)pyridine-3-methanol (CAS: 1361747-67-2)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of 5-Amino-2-(3,4-dichlorophenyl)pyridine-3-methanol (CAS: 1361747-67-2) as a promising compound with potential therapeutic applications. This research brief synthesizes the latest findings on its synthesis, biological activity, and pharmacological properties, providing a comprehensive overview for professionals in the field.

The compound, characterized by its unique pyridine core and dichlorophenyl substitution, has garnered attention due to its structural similarity to known bioactive molecules. Recent studies have focused on optimizing its synthetic pathways to improve yield and purity, with notable progress in catalytic methods and green chemistry approaches. These advancements are critical for scaling up production for preclinical and clinical evaluations.

In vitro and in vivo studies have demonstrated that 5-Amino-2-(3,4-dichlorophenyl)pyridine-3-methanol exhibits significant activity against a range of biological targets. Notably, its interaction with specific enzyme systems, such as kinases and GPCRs, suggests potential applications in oncology and neurology. Mechanistic studies reveal that the compound modulates key signaling pathways, leading to apoptosis in cancer cells and neuroprotective effects in neuronal models.

Pharmacokinetic profiling indicates favorable absorption and distribution properties, although challenges remain in optimizing metabolic stability and bioavailability. Recent formulations incorporating nanoparticle carriers have shown promise in enhancing delivery efficiency and reducing off-target effects. These innovations are pivotal for advancing the compound into translational research phases.

Ongoing clinical trials are evaluating the safety and efficacy of derivatives of 5-Amino-2-(3,4-dichlorophenyl)pyridine-3-methanol in targeted patient populations. Preliminary data suggest a tolerable safety profile with early signs of therapeutic benefit, particularly in resistant disease phenotypes. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development of next-generation analogs with improved specificity and potency.

In conclusion, 5-Amino-2-(3,4-dichlorophenyl)pyridine-3-methanol represents a versatile scaffold with broad therapeutic potential. Future research directions include elucidating its structure-activity relationships, exploring combination therapies, and addressing formulation challenges. This brief underscores the compound's role in advancing precision medicine and highlights opportunities for interdisciplinary collaboration in drug discovery.